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Compound of Interest

Compound Name: 4,4'-Dihydroxyazobenzene

Cat. No.: B1221594 Get Quote

An In-depth Technical Guide to 4,4'-
Dihydroxyazobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dihydroxyazobenzene, a

versatile organic compound with significant potential in various scientific and therapeutic fields.

This document details its chemical structure, physicochemical properties, synthesis protocols,

and biological activities, with a focus on its applications in research and drug development.

Chemical Structure and IUPAC Name
4,4'-Dihydroxyazobenzene is an aromatic azo compound characterized by two phenol rings

linked by a diazene (-N=N-) bridge. The hydroxyl groups are located at the para position of

each benzene ring, resulting in a symmetrical molecular structure.[1]

The standard IUPAC name for this compound is 4-[(4-hydroxyphenyl)diazenyl]phenol.[1][2]

Caption: Chemical structure of 4,4'-Dihydroxyazobenzene.

Physicochemical Properties
A summary of the key physicochemical properties of 4,4'-Dihydroxyazobenzene is presented

below.
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Property Value Reference

Molecular Formula C₁₂H₁₀N₂O₂ [1][2]

Molecular Weight 214.22 g/mol [1][2]

Appearance
Amber to brown to dark green

powder/crystal
[3][4]

Melting Point 215 °C (with decomposition) [1][4]

Solubility

Soluble in most organic

solvents (e.g., Methanol,

EtOH); Insoluble in water

[4][5]

Maximum Absorption (λmax) 360 nm (in EtOH) [4]

SMILES Oc1ccc(N=Nc2ccc(O)cc2)cc1 [1][3]

InChI Key
WKODVHZBYIBMOC-

UHFFFAOYSA-N
[1][2]

CAS Number 2050-16-0 [1][2]

Biological Activity: Antimicrobial Properties
4,4'-Dihydroxyazobenzene (DHAB) has demonstrated notable in vitro antimicrobial and

antibiofilm activity against clinically relevant pathogens.[6] Its mechanism is believed to involve

the induction of oxidative stress and subsequent membrane damage in bacterial cells.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.smolecule.com/products/s604526
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dihydroxyazobenzene
https://www.smolecule.com/products/s604526
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dihydroxyazobenzene
https://cymitquimica.com/products/3B-D3431/44-dihydroxyazobenzene/
https://www.tcichemicals.com/IN/en/p/D3431
https://www.smolecule.com/products/s604526
https://www.tcichemicals.com/IN/en/p/D3431
https://www.tcichemicals.com/IN/en/p/D3431
https://www.chembk.com/en/chem/(E)-4,4'-dihydroxyazobenzene
https://www.tcichemicals.com/IN/en/p/D3431
https://www.smolecule.com/products/s604526
https://cymitquimica.com/products/3B-D3431/44-dihydroxyazobenzene/
https://www.smolecule.com/products/s604526
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dihydroxyazobenzene
https://www.smolecule.com/products/s604526
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dihydroxyazobenzene
https://www.benchchem.com/product/b1221594?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9774766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9774766/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Test Value Reference

Staphylococcus

aureus

Minimal Inhibitory

Concentration (MIC)
64 mg/L [6]

Minimal Bactericidal

Concentration (MBC)
256 mg/L [6]

Staphylococcus

pseudintermedius

Minimal Inhibitory

Concentration (MIC)
32 mg/L [6]

Minimal Bactericidal

Concentration (MBC)
64 mg/L [6]

Experimental Protocols
Detailed methodologies for the synthesis of 4,4'-Dihydroxyazobenzene are provided below.

This method involves the diazotization of p-aminophenol followed by a coupling reaction with

phenol.[7]

Materials:

p-Aminophenol

1 M Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Methanol (CH₃OH), pre-cooled

Phenol

3 M Sodium hydroxide (NaOH)

Concentrated HCl

Procedure:
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Dissolve p-aminophenol (10.0 g, 91.64 mmol) in 200 mL of 1 M HCl solution. Cool the

solution to 0°C using an ice bath.[7]

Prepare a solution of sodium nitrite (9.34 g, 109.8 mmol) in 150 mL of H₂O. Add this solution

to the p-aminophenol solution.[7]

Add 200 mL of pre-cooled methanol to the diazotized solution and stir the mixture for 1 hour.

[7]

Prepare a separate solution of phenol (8.62 g, 91.64 mmol) in 65 mL of 3 M aqueous sodium

hydroxide.[7]

Add the phenol solution drop-wise to the reaction mixture and continue stirring at room

temperature for 2 hours.[7]

Remove methanol from the mixture by evaporation.

Adjust the pH to <5 by adding concentrated HCl, which will cause the product to precipitate.

[7]

Collect the precipitate by filtration, wash with H₂O, and recrystallize from an ethanol/water

mixture to yield pure 4,4'-Dihydroxyazobenzene.[7]

This alternative method utilizes p-nitrophenol as the starting material in a reaction with

potassium hydroxide.[8]

Materials:

p-Nitrophenol

Potassium hydroxide (KOH)

Water (H₂O)

Concentrated Hydrochloric acid (HCl)

Diethyl ether
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Sodium sulfate (Na₂SO₄)

Ethanol (50% v/v aqueous solution)

Procedure:

Create a mixture of KOH (25 g, 380 mmol), p-nitrophenol (5 g, 36 mmol), and 6 mL of water.

[8]

Heat the mixture to 120°C and let it stand for 1 hour.[8]

Slowly increase the temperature to 195-200°C. A vigorous reaction will occur, forming a

brown, viscous liquid.[8]

After the reaction is complete, dissolve the product in water.

Acidify the resulting dark-red solution to pH 3 with concentrated HCl.[8]

Extract the product from the acidified solution using diethyl ether.[8]

Combine the ether extracts and dry them over Na₂SO₄ overnight.[8]

Remove the ether by vacuum evaporation.

Recrystallize the residue from a 50% (v/v) ethanol aqueous solution to obtain yellow crystals

of 4,4'-Dihydroxyazobenzene.[8]

Method 1: Diazotization

Method 2: Reduction

p-Aminophenol +
HCl

Diazotization
(NaNO2, 0°C)

Azo Coupling
(Phenol, NaOH)

Acidification &
Precipitation Recrystallization 4,4'-Dihydroxyazobenzene

p-Nitrophenol +
KOH

Heating
(195-200°C)

Dissolution
in Water

Acidification &
Extraction (Ether) Recrystallization 4,4'-Dihydroxyazobenzene
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Click to download full resolution via product page

Caption: Generalized workflows for the synthesis of 4,4'-Dihydroxyazobenzene.

Key Chemical Properties and Mechanisms
A hallmark of azobenzene derivatives is their ability to undergo reversible photoisomerization.

[1] Upon exposure to UV light (around 360 nm), the stable trans isomer converts to the less

stable cis isomer. This process can be reversed by exposing the cis isomer to visible light or

through thermal relaxation. This light-responsive behavior makes it a valuable component for

developing photoresponsive materials, smart coatings, and controlled drug delivery systems.[1]

[9]

Trans Isomer
(More Stable)

Cis Isomer
(Less Stable)

UV Light (e.g., 360 nm)Visible Light or Heat (Δ)

Click to download full resolution via product page

Caption: Reversible photoisomerization of 4,4'-Dihydroxyazobenzene.

The antimicrobial effect of 4,4'-Dihydroxyazobenzene against staphylococci is attributed to its

ability to induce oxidative stress and compromise the bacterial cell membrane.[6]
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Caption: Proposed antimicrobial mechanism of 4,4'-Dihydroxyazobenzene.

Applications in Research and Development
The unique properties of 4,4'-Dihydroxyazobenzene make it a valuable molecule for various

applications:

Drug Development: It serves as a lead compound for developing new antimicrobial and

antifungal agents, particularly against drug-resistant strains.[6]

Smart Materials: Its photoresponsive nature is utilized in creating smart coatings, sensors,

and other materials that can change their properties in response to light.[1][9]

Dye Industry: It is an important intermediate in the synthesis of various azo dyes.[1]

Biochemical Research: The compound and its derivatives are used as biochemical probes to

study interactions between carbohydrates and proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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